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Compound of Interest

Compound Name: Cyclopentadecanol

CAS No.: 4727-17-7

Cat. No.: B1583702

Get Quote

Executive Summary & Chemical Philosophy
Cyclopentadecanol (C₁₅H₃₀O) represents a specialized niche within the macrocyclic musk

family.[1][2] While often overshadowed by its oxidized ketone counterpart (Exaltone®) or its

lactone analogue (Exaltolide®), the alcohol form offers a distinct advantage in functional

perfumery: extreme chemical stability.[1]

Unlike macrocyclic lactones (e.g., Pentadecalactone), which are susceptible to ring-opening

hydrolysis in high-pH environments (bleach, ammonia-based cleaners, heavy-duty detergents),

Cyclopentadecanol retains its structural integrity due to the absence of an ester linkage.[1]

This guide details the application of Cyclopentadecanol not merely as an odorant—where its

profile is faint and woody—but as a functional fixative and rheological modulator in aggressive

media.[2]

Nomenclature & Identity Verification
Ensure you are utilizing the correct moiety.[1][2] Confusion between the "ol," "one," and "olide"

suffixes is common.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Physicochemical Profile
Understanding the physical constants is prerequisite to successful formulation.[2]

Cyclopentadecanol is a solid at room temperature, requiring specific solubilization protocols.

[1][2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Application 1: The "Alkaline Advantage" (Stability
Protocol)[1]
Context: Formulating for bleach (pH 11+) or depilatory creams (pH 12+).[1][2] Standard lactone

musks will degrade into odorless hydroxy-acids within 48 hours.[1][2]

Mechanism of Action
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Cyclopentadecanol lacks the electrophilic carbonyl carbon of the ester group found in

lactones, rendering it immune to nucleophilic attack by hydroxide ions (OH⁻).

Diagram: Stability Logic

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Comparative stability pathways in alkaline media.[1][2] Cyclopentadecanol resists

the ring-opening hydrolysis that neutralizes lactone musks.[1]

Protocol: High-pH Stability Validation
Objective: Confirm olfactory stability in a sodium hypochlorite (bleach) base.[1][2]

Preparation of Base:

Prepare a 5% Sodium Hypochlorite solution (pH ~11.5).[1][2]

Sample Dosing:

Sample A: 0.5% Cyclopentadecanol (pre-solubilized in DPG).

Sample B (Control): 0.5% Cyclopentadecanolide (Lactone).[1][2]

Incubation:
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Store samples at 40°C for 72 hours (accelerated aging).

Extraction & Analysis:

Neutralize aliquot with dilute HCl.[1][2]

Extract with Hexane.[1][2]

Analyze via GC-MS (Method details in Section 5).[1][2]

Success Criteria:

Sample A must show >95% recovery of parent peak.[1][2]

Sample B will likely show <10% recovery (conversion to 15-hydroxypentadecanoic acid).

[1][2]

Application 2: Fixation & Modulating Volatility[1][2]
Cyclopentadecanol acts as a fixative through hydrogen bonding (hydroxyl group) and van der

Waals forces (large macrocyclic ring), slowing the evaporation of volatile top notes (citrus,

aldehydes).

Protocol: Comparative Evaporation Study (Gravimetric
& Olfactory)
Reagents:

Ethanol (Perfumer's Grade, 99.9%)[1]

Limonene (Standard volatile marker)[1]

Cyclopentadecanol (Test Fixative)[1]

Workflow:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Expected Result: Solution B will retain the Limonene character significantly longer due to the

depression of vapor pressure exerted by the high-molecular-weight alcohol.[1][2]

Analytical Quantification (GC-MS)[1][2]
To verify purity or formulation compliance, use the following Gas Chromatography parameters.

Column: DB-WAX or HP-5MS (30m x 0.25mm ID).[1][2]

Carrier Gas: Helium @ 1.0 mL/min.[1][2]

Injector: 250°C, Split ratio 20:1.[1][2]

Oven Program:

Start: 100°C (Hold 2 min).

Ramp: 10°C/min to 240°C.[1]

Hold: 240°C for 10 min.

Detection: MS (EI mode, 70eV).

Target Ion: m/z 226 (Molecular ion), often weak.[1][2] Look for characteristic fragments (m/z

41, 55, 69 series typical of alkyl chains, plus loss of water).[2]
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Formulation Workflow Diagram
Cyclopentadecanol requires a specific "Hot Process" incorporation to avoid "clouding" or

precipitation in the final bottle.[2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: "Hot Process" solubilization workflow to ensure stable incorporation of solid

macrocyclic alcohols.[1][2]

Safety & Regulatory (E-E-A-T)[1]
IFRA Status: Generally not restricted, but must be monitored as part of the total "Macrocyclic

Musk" aggregate if applicable in specific categories (check latest Amendment).[1]

Toxicology: Low acute toxicity.[1]

Environmental: Biodegradability is generally superior to polycyclic musks (e.g., Galaxolide),

aligning with "Green Chemistry" principles in drug and cosmetic development.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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